Cas no 2171382-93-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2171382-93-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6154881
• PubChem ID: 165547371
• Update Time: 2025-06-09

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
• EN300-1519884
• 2171382-93-5

• Inchi： 1S/C25H30N2O5/c1-3-16(13-14-23(28)29)26-24(30)22(4-2)27-25(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,3-4,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16?,22-/m0/s1
• InChI Key： IHQYLTBTTYWMDL-XLDIYJRPSA-N
• SMILES： O(C(N[C@@H](CC)C(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic Acid (CAS No. 2171382-93-5)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2171382-93-5, represents a pinnacle of molecular design, combining structural complexity with potential therapeutic applications. The presence of a chiral center at the (2S)-configuration and the incorporation of a fluorenylmethoxycarbonyl (Fmoc) protecting group make this molecule a candidate for further exploration in drug development, particularly in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).

The molecular structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is characterized by a hexanoic acid backbone, modified at the second position with an Fmoc-amino group and at the fourth position with an amide linkage. This configuration suggests potential utility in peptide mimetics and protease inhibition studies, areas where chiral amino acids play a pivotal role. The fluorenylmethoxycarbonyl moiety is particularly noteworthy, as it serves as a protective group for amino functions during synthetic processes, allowing for selective deprotection under controlled conditions.

In recent years, there has been a surge in research focusing on the development of novel chiral building blocks for medicinal chemistry. The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid aligns with this trend, offering a versatile scaffold for constructing complex molecules. Its structural features make it an attractive candidate for exploring new pharmacophores, particularly in the context of central nervous system (CNS) drugs and immunomodulators. The rigid fluorene ring system enhances solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in asymmetric synthesis. The (S)-configuration at the chiral center ensures that any derivatives synthesized from this precursor will retain high enantiomeric purity, which is essential for therapeutic efficacy and minimizing side effects. This has implications not only for small-molecule drug development but also for biologics such as monoclonal antibodies and enzyme inhibitors. The growing demand for enantiomerically pure compounds underscores the importance of such versatile intermediates like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a cornerstone in modern peptide synthesis, providing stability under basic conditions while being removable under mild acidic conditions. This feature makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid particularly useful in multi-step synthetic routes where selective protection and deprotection are required. Recent advances in solid-phase peptide synthesis (SPPS) have further highlighted the utility of Fmoc-amino acids, and this compound fits well within this paradigm.

From a biological perspective, the incorporation of a hexanoic acid moiety into the molecule suggests potential interactions with fatty acid receptors or enzymes involved in lipid metabolism. Hexanoic acids have been studied for their role in energy homeostasis and inflammation modulation, making this compound a candidate for therapeutic intervention in metabolic disorders. Additionally, the amide linkage introduces possibilities for further derivatization into peptidomimetics or bioconjugates, expanding its utility beyond simple APIs.

The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. Key synthetic strategies may include chiral resolution techniques to isolate the desired enantiomer, followed by Fmoc protection and subsequent functionalization at strategic positions along the hexanoic acid chain. Advances in catalytic asymmetric methods could streamline these processes, reducing costs and improving scalability.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171382-93-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—combining chirality with protective groups—make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will likely play an increasingly important role in addressing unmet medical needs across various therapeutic areas.